Cas no 69622-41-9 (2-tert-Butyl-5-methyl-1H-indole)

2-tert-Butyl-5-methyl-1H-indole Properties

Names and Identifiers

• 2-(tert-Butyl)-5-methyl-1H-indole
• 1H-Indole,2-(1,1-dimethylethyl)-5-methyl-
• 2-tert-butyl-5-methyl-1H-indole
• 1H-Indole,2-(1,1-dimethylethyl)-5-methyl
• 2-t-butyl-5-methylindole
• 2-tert-Butyl-5-methyl-indol
• 2-tert-butyl-5-methyl-indole
• 5-Methyl-2-tert-butyl-indol
• AKOS005071515
• FT-0678642
• A9210
• J-506613
• 69622-41-9
• 9Z-0814
• CS-0455004
• DTXSID00361284
• SCHEMBL1102337
• MFCD01463568
• AE-562/12222386
• DB-011468
• 2-(TERT-BUTYL)-5-METHYL-1H-INDOLE
• +Expand

• MDL： MFCD01463568
• InChIKey： YFVKHVKAHXPBKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17N/c1-9-5-6-11-10(7-9)8-12(14-11)13(2,3)4/h5-8,14H,1-4H3
• SMILES： CC1=CC2=C(C=C1)NC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 187.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 187.136099547g/mol
• Heavy Atom Count: 14
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• LogP: 3.77380
• PSA: 15.79000
• Refractive Index: 1.582
• Boiling Point: 312.3±11.0 ºC (760 Torr),
• Melting Point: 102-104 ºC
• Flash Point: 130.8±11.9 ºC,
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• Density: 1.013±0.06 g/cm3 (20 ºC 760 Torr),

2-tert-Butyl-5-methyl-1H-indole Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

2-tert-Butyl-5-methyl-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%